Cas no 887588-90-1 (3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid)

• Product Name: 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid
• CAS No: 887588-90-1
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• MDL: MFCD04115541
• CID: 1056761
• PubChem ID: 22309342
• Update Time: 2025-06-14

3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-3-(tetrahydro-2H-pyran-4-yl)propanoic acid
• 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic Acid
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(oxan-4-yl)propanoic acid
• 3-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(OXAN-4-YL)PROPANOIC ACID
• 3-[(tert-butoxycarbonyl)amino]-3-(tetrahydro-2H-pyran-4-yl)propanoic acid
• 3-tert-Butoxycarbonylamino-3-(tetrahydro-pyran-4-yl)-propionic acid
• KM2749
• 5695AJ
• TRA0048482
• AB20201
• SY015607
• AX8268748
• 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoicAcid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid
• DTXSID501142456
• AS-32421
• MFCD04115541
• 887588-90-1
• beta-[[(1,1-Dimethylethoxy)carbonyl]amino]tetrahydro-2H-pyran-4-propanoic acid
• EN300-815189
• Z1201019805
• CS-0262116
• FT-0716181
• AKOS013461146
• I(2)-[[(1,1-Dimethylethoxy)carbonyl]amino]tetrahydro-2H-pyran-4-propanoic acid
• DB-024252
• 3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(OXAN-4-YL)PROPANOIC ACID
• 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid

• MDL： MFCD04115541
• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(8-11(15)16)9-4-6-18-7-5-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： AUWJFVZVUBWQPT-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15800
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 1.1

Experimental Properties

• PSA: 88.35000
• LogP: 1.98540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid

Comprehensive Overview of 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid (CAS No. 887588-90-1)

3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid (CAS No. 887588-90-1) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound features a Boc (tert-butoxycarbonyl) protecting group, a tetrahydropyranyl (THP) moiety, and a propanoic acid backbone, making it a versatile intermediate for drug discovery and bioconjugation applications. Its unique structure enables selective modifications, aligning with modern trends in small-molecule therapeutics and targeted drug delivery systems.

The growing demand for 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid reflects its critical role in peptide coupling reactions and prodrug design. Researchers frequently search for its synthetic protocols, solubility data, and stability under physiological conditions, highlighting its relevance in optimizing bioactive molecules. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes for such intermediates, addressing sustainability concerns in the pharmaceutical industry.

From a structural perspective, the tetrahydropyranyl group enhances the compound’s lipophilicity, which is crucial for improving membrane permeability in drug candidates. Meanwhile, the Boc group offers temporary protection for amines during multi-step syntheses, a strategy pivotal in constructing complex molecules like GPCR modulators and enzyme inhibitors. These attributes make CAS No. 887588-90-1 a staple in libraries for high-throughput screening (HTS) and fragment-based drug discovery.

Analytical characterization of 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid typically involves techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure batch consistency, a key consideration for researchers troubleshooting scale-up challenges or impurity profiles. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) has been explored, further broadening its utility in bioconjugation and antibody-drug conjugate (ADC) development.

Emerging applications of this compound include its use in PROTACs (Proteolysis-Targeting Chimeras), a cutting-edge therapeutic modality. The THP moiety’s ability to modulate pharmacokinetic properties aligns with the pursuit of oral bioavailability in next-generation drugs. Such innovations resonate with trending searches like "Boc-protected amino acids in drug design" or "tetrahydropyran derivatives in medicinal chemistry", underscoring the compound’s interdisciplinary significance.

In summary, 3-(Boc-amino)-3-(4-tetrahydropyranyl)propanoic acid (CAS No. 887588-90-1) exemplifies the intersection of synthetic utility and biomedical relevance. Its adaptability to structure-activity relationship (SAR) studies and alignment with AI-driven molecular optimization tools positions it as a valuable asset for both academic and industrial research. As the field evolves, this compound will likely remain integral to breakthroughs in precision medicine and biopharmaceutical innovation.